Cas no 7789-82-4 (Calcium molybdate)

• Product Name: Calcium molybdate
• CAS No: 7789-82-4
• MF: CaMoO₄
• MW: 200.015602111816
• MDL: MFCD00015976
• CID: 47903
• PubChem ID: 24864826
• Update Time: 2025-11-02

Calcium molybdate Chemical and Physical Properties

Names and Identifiers

• Calcium molybdate
• Calciummolybdatewhitepowder
• Calcium molybdenum oxide
• Calcium molybdate(VI)
• calcium,dioxido(dioxo)molybdenum
• EINECS 232-192-9
• Molybdate,calcium
• r (metals basis)
• Powellite
• calciummolybdate
• Molybdate (MoO42-), calcium (1:1), (beta-4)-
• EC 232-192-9
• UNII-Q03C83V2AN
• MC-400WR
• 7789-82-4
• AKOS015916062
• Molybdate, calcium
• Molybdic acid (H2MoO4), calcium salt (1:1)
• calcium;dioxido(dioxo)molybdenum
• Q4300386
• MFCD00015976
• Q03C83V2AN
• ZINCFLUOBORATE
• Molybdate (MoO42-), calcium (1:1), (T-4)-
• CALCIUM MOLYBDATE(VI) [MI]
• FT-0694885
• Calcium molybdenum oxide (CaMoO4)
• MOLYBDIC ACID, CALCIUM SALT
• DTXCID801437068
• Molybdic acid, calcium salt (1:1)

• MDL： MFCD00015976
• Inchi： 1S/Ca.Mo.4O/q+2;;;;2*-1
• InChI Key： BIOOACNPATUQFW-UHFFFAOYSA-N
• SMILES： [Mo](=O)(=O)([O-])[O-].[Ca+2]

Computed Properties

• Exact Mass: 201.84800
• Monoisotopic Mass: 201.847657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White powdery crystals
• Density: 4.35 g/mL at 25 °C(lit.)
• Melting Point: 965°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in mineral acids. Insoluble in water, ethanol, ethyl ether.
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,1681
• Vapor Pressure: No data available

Calcium molybdate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• RTECS：EW2975000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R23/24/25
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium molybdate

Calcium Molybdate (CAS No. 7789-82-4): Properties, Applications, and Market Insights

Calcium molybdate (CAS No. 7789-82-4) is an inorganic compound with the chemical formula CaMoO₄. This white crystalline powder is widely recognized for its unique properties, including high thermal stability, excellent corrosion resistance, and low solubility in water. As a key material in various industrial applications, calcium molybdate has gained significant attention in recent years due to its role in advanced technologies and sustainable solutions.

The compound is primarily used as a corrosion inhibitor in coatings and paints, where it provides long-lasting protection for metal surfaces. Its ability to form a protective layer makes it an ideal choice for automotive, aerospace, and marine applications. Additionally, calcium molybdate is employed as a phosphor material in lighting and display technologies, owing to its luminescent properties under UV excitation.

In the field of ceramics and glass manufacturing, calcium molybdate serves as a fluxing agent, reducing the melting temperature and improving the mechanical strength of the final products. Recent studies have also explored its potential in energy storage systems, particularly in lithium-ion batteries, where it enhances electrode performance and cycle life.

The global market for calcium molybdate is experiencing steady growth, driven by increasing demand from the construction, electronics, and renewable energy sectors. Manufacturers are focusing on developing high-purity grades to meet the stringent requirements of advanced applications. With the rise of green technologies, calcium molybdate is being investigated for its role in solar cells and catalysts for environmental remediation.

From a technical perspective, calcium molybdate powder typically exhibits a particle size ranging from 1 to 10 microns, with a purity level of 99% or higher for specialized applications. Its thermal decomposition temperature exceeds 1000°C, making it suitable for high-temperature processes. The compound's refractive index and dielectric properties have also made it valuable in optical and electronic devices.

Environmental considerations are increasingly important in the production and use of calcium molybdate. While the compound itself is generally regarded as safe, manufacturers are adopting eco-friendly synthesis methods to minimize waste and energy consumption. The development of nanostructured calcium molybdate has opened new possibilities in water treatment and pollution control, aligning with global sustainability goals.

Research into calcium molybdate-based materials continues to expand, with recent publications exploring its use in biomedical applications and smart coatings. The compound's compatibility with other materials and its tunable properties make it a versatile candidate for future technological innovations. As industries seek more efficient and environmentally friendly solutions, calcium molybdate is poised to play an increasingly important role across multiple sectors.

For quality assurance, analytical techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) are commonly employed to characterize calcium molybdate products. Standard specifications typically include parameters for particle size distribution, chemical composition, and trace element content. These quality controls ensure consistent performance in end-use applications.

The future outlook for calcium molybdate remains positive, with emerging applications in quantum dot technology and advanced ceramics driving innovation. As research institutions and industrial partners collaborate to unlock new potentials, this versatile compound continues to demonstrate its value in both traditional and cutting-edge technologies.